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Compound of Interest

Compound Name: Evodine

Cat. No.: B150146

Essential safety and logistical information for the proper disposal of Evodine (CAS: 6989-38-4),
a naturally occurring alkaloid. This document provides procedural guidance to ensure the safe
handling and disposal of Evodine in a laboratory setting, minimizing risks to personnel and the
environment.

Evodine, an alkaloid extracted from the fruits of Evodia rutaecarpa, requires careful
management as a hazardous chemical waste. Adherence to the following protocols is crucial
for maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties of Evodine

A comprehensive understanding of Evodine's properties is fundamental to its safe handling

and disposal.
Property Value
CAS Number 6989-38-4
Molecular Formula C18H19NOs
Molecular Weight 329.35 g/mol
Physical Description White to off-white powder
Solubility Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone
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Step-by-Step Disposal Protocol

The primary method for the disposal of Evodine is through a licensed professional waste
disposal service.[1] All waste materials containing Evodine must be treated as hazardous
chemical waste and disposed of in accordance with local, state, and federal regulations.[2]
Under no circumstances should Evodine or its solutions be disposed of down the drain or in
regular trash.[3]

1. Personal Protective Equipment (PPE): Before handling Evodine for disposal, all personnel
must wear appropriate PPE to prevent exposure.[1] This includes:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat to protect skin and clothing.

2. Waste Segregation and Collection: Proper segregation of Evodine waste is critical to
prevent accidental reactions and ensure compliant disposal.

e Solid Evodine Waste:

o Collect pure Evodine powder, contaminated weighing boats, paper, and other solid lab
debris in a designated, clearly labeled hazardous waste container.

o The container must be compatible with chemical waste and have a secure, tight-fitting lid.

[31[4]
e Liquid Evodine Waste:

o Collect solutions containing Evodine in a separate, leak-proof hazardous waste container
designated for organic or alkaloid solutions.[3]

o Ensure the container is compatible with the solvents used. Do not mix with incompatible
waste streams.[3]

o Contaminated Sharps:
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o Any sharps, such as needles, Pasteur pipettes, or broken glass contaminated with
Evodine, must be placed in a designated, puncture-proof sharps container for hazardous
waste.[3][4]

3. Labeling of Waste Containers: All hazardous waste containers must be clearly and
accurately labeled. The label should include:

e The words "Hazardous Waste."
¢ The chemical name: "Evodine."
e The CAS Number: "6989-38-4."

e An indication of the hazards (e.g., "Harmful if swallowed," "Causes skin irritation,” "Causes
serious eye irritation,” "May cause respiratory irritation™).[1]

e The accumulation start date.
e The name and contact information of the responsible researcher or laboratory.

4. Storage of Waste: Store sealed and labeled Evodine waste containers in a designated and
secure hazardous waste accumulation area within the laboratory. This area should be well-
ventilated, away from general laboratory traffic, and segregated from incompatible materials.

5. Spill and Emergency Procedures: In the event of a spill, immediate and appropriate action
must be taken.

o Spill Cleanup:
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand, or earth).

o Carefully collect the absorbent material and any contaminated debris using non-sparking
tools.

o Place all contaminated materials into a labeled hazardous waste container.
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o Clean the spill area thoroughly with a suitable detergent and water solution.
o Place all cleaning materials, including used gloves, into the hazardous waste container.

o Seal the container and move it to the designated hazardous waste storage area.

o First Aid Measures:[1]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.

o In Case of Skin Contact: Wash off immediately with soap and plenty of water. If irritation
persists, consult a physician.

o In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

o If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult
a physician.

6. Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.[1][3] Provide them with a complete and accurate inventory of the waste.

Evodine Disposal Workflow

Step 1
Wear Appropriate PPE.
(Gloves, Goggles, Lab Coat)
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Caption: Workflow for the proper disposal of Evodine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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